Cas no 2228613-18-9 (5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228613-18-9
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6518908
• PubChem ID: 165885759
• Update Time: 2025-11-06

5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1980472
• 2228613-18-9

• Inchi： 1S/C10H7ClN2O3/c1-5-2-3-6(9(11)12-5)8-4-7(10(14)15)13-16-8/h2-4H,1H3,(H,14,15)
• InChI Key： ZSTVATCLMLWHIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid

5-(2-Chloro-6-Methylpyridin-3-Yl)-1,2-Oxazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2228613-18-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxazole ring system. The oxazole moiety is a five-membered ring containing one oxygen and one nitrogen atom, which contributes to its unique chemical properties and reactivity.

The structure of this compound is characterized by a pyridine ring substituted with chlorine and methyl groups. The pyridine ring is connected to the oxazole ring via a carbon atom at position 5. The carboxylic acid group at position 3 of the oxazole ring adds to the compound's functional diversity, making it a versatile molecule for various applications. Recent studies have highlighted its potential in medicinal chemistry, particularly as a lead compound for drug discovery.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to optimize its production, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under different conditions has also been thoroughly investigated, ensuring its suitability for various chemical processes.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for therapeutic applications. Researchers are particularly interested in its potential as an anti-inflammatory or anticancer agent. Ongoing studies are exploring its mechanism of action and bioavailability to further validate its therapeutic potential.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity. This information is crucial for designing more potent derivatives and understanding its pharmacokinetic properties.

From an environmental perspective, the biodegradability and toxicity of this compound are under scrutiny. Initial findings suggest that it has low toxicity towards non-target organisms, which is a positive indicator for its use in agrochemicals or pharmaceuticals. However, further studies are required to fully assess its environmental impact and ensure sustainable practices.

In conclusion, 5-(2-chloro-6-methylpyridin-3-yl)-1,2-oxazole-3-carboxylic acid represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future innovations in medicine and agriculture.